Cas no 312537-17-0 ((3,5-Dibromophenyl)(4-methylpiperazin-1-yl)methanone)

• Product Name: (3,5-Dibromophenyl)(4-methylpiperazin-1-yl)methanone
• CAS No: 312537-17-0
• MF: C₁₂H₁₄BrClN₂O
• MW: 317.609361171722
• MDL: MFCD32632280
• CID: 5074285
• Update Time: 2025-05-25

(3,5-Dibromophenyl)(4-methylpiperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-5-chlorophenyl)(4-methylpiperazin-1-yl)methanone
• (3-bromo-5-chlorophenyl)-(4-methylpiperazin-1-yl)methanone
• (3,5-Dibromophenyl)(4-methylpiperazin-1-yl)methanone

• MDL： MFCD32632280
• Inchi： 1S/C12H14BrClN2O/c1-15-2-4-16(5-3-15)12(17)9-6-10(13)8-11(14)7-9/h6-8H,2-5H2,1H3
• InChI Key： FVYMIAOQEKHIRC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(N1CCN(C)CC1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• XLogP3: 1.7
• Topological Polar Surface Area: 23.6

Additional information on (3,5-Dibromophenyl)(4-methylpiperazin-1-yl)methanone

Introduction to (3,5-Dibromophenyl)(4-methylpiperazin-1-yl)methanone and Its Significance in Modern Chemical Research

The compound with the CAS number 312537-17-0 is a fascinating molecule known as (3,5-Dibromophenyl)(4-methylpiperazin-1-yl)methanone. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications. The presence of both bromine substituents on the phenyl ring and a methylpiperazine moiety makes it a versatile scaffold for further derivatization and exploration.

In recent years, the development of novel pharmacological agents has been heavily influenced by the design of molecules that can interact with biological targets in a highly specific manner. The (3,5-Dibromophenyl)(4-methylpiperazin-1-yl)methanone structure provides an excellent platform for such interactions. The bromine atoms on the phenyl ring enhance lipophilicity, which is often crucial for crossing biological membranes, while the piperazine ring is known for its ability to form hydrogen bonds and interact with various biological receptors.

One of the most intriguing aspects of this compound is its potential as a building block for drug discovery. The combination of the brominated phenyl ring and the methylpiperazine group allows for easy functionalization through various chemical reactions, such as Suzuki-Miyaura cross-coupling, which can introduce additional functional groups or link the compound to other bioactive molecules. This flexibility makes it particularly useful in the synthesis of libraries of compounds for high-throughput screening.

Recent studies have highlighted the importance of brominated aromatic compounds in medicinal chemistry. These compounds often exhibit enhanced binding affinity and selectivity when interacting with biological targets. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that brominated phenyl derivatives can be effective in modulating enzyme activity. The (3,5-Dibromophenyl)(4-methylpiperazin-1-yl)methanone structure fits well within this category, showing promise as a lead compound for further optimization.

The methylpiperazine moiety is another key feature that contributes to the compound's potential pharmacological activity. Piperazine derivatives are well-known for their role as neurotransmitter receptor antagonists and agonists. Specifically, 4-methylpiperazine has been investigated for its effects on serotonin and dopamine receptors, which are implicated in various neurological disorders. By incorporating this group into a molecule like (3,5-Dibromophenyl)(4-methylpiperazin-1-yl)methanone, researchers can explore its potential as a therapeutic agent in these areas.

In addition to its pharmacological potential, this compound has also been explored in materials science. The unique electronic properties of brominated aromatic compounds make them suitable candidates for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The presence of both bromine atoms and a methylpiperazine group can influence electron delocalization and charge transport properties, making it an interesting candidate for further investigation in this field.

The synthesis of (3,5-Dibromophenyl)(4-methylpiperazin-1-yl)methanone involves several key steps that highlight modern synthetic methodologies. The preparation typically starts with the bromination of a phenyl derivative using brominating agents such as N-bromosuccinimide (NBS). This step introduces the necessary bromine atoms at the 3 and 5 positions of the phenyl ring. Subsequently, nucleophilic substitution or coupling reactions are employed to introduce the methylpiperazine moiety.

The choice of synthetic route can significantly impact the yield and purity of the final product. Recent advances in catalytic methods have made it possible to achieve these transformations with high efficiency and minimal byproducts. For example, palladium-catalyzed cross-coupling reactions have become increasingly popular for introducing various functional groups into aromatic rings. These methods not only improve synthetic efficiency but also allow for greater control over regioselectivity, which is crucial for producing compounds with specific biological activities.

The importance of optimizing synthetic routes cannot be overstated. Efficient synthesis not only reduces costs but also minimizes waste, aligning with green chemistry principles. In recent years, there has been a growing emphasis on sustainable practices in chemical research. The development of methodologies that use fewer hazardous reagents and generate less waste has become a priority for many research groups.

In conclusion, the compound with CAS number 312537-17-0, known as (3,5-Dibromophenyl)(4-methylpiperazin-1-yl)methanone, represents a promising scaffold for both pharmaceutical and materials science applications. Its unique structural features make it an excellent candidate for further derivatization and exploration. With ongoing advancements in synthetic chemistry and an increasing focus on sustainable practices, this compound is poised to play a significant role in future research endeavors.